Cas no 1095263-80-1 (8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole)

• Product Name: 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole
• CAS No: 1095263-80-1
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• MDL: MFCD13252051
• CID: 1098620
• PubChem ID: 42883072
• Update Time: 2025-06-09

8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2,3,4,5-tetrahydro-5-methyl-1H-Pyrido[4,3-b]indole
• MFCD13252051
• SCHEMBL2246266
• 1095263-80-1
• LS-06352
• 8-fluoro-5-methyl-2,3,4,5-tetrahydro-1h-pyrido[4,3-b]indole
• 8-fluoro-5-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indole
• ALBB-020453
• AKOS004912611
• 8-fluoro-5-methyl-1,2,3,4-tetrahydropyrido[4,3-b]indole
• 1H-pyrido[4,3-b]indole, 8-fluoro-2,3,4,5-tetrahydro-5-methyl-
• 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole

• MDL： MFCD13252051
• Inchi： 1S/C12H13FN2/c1-15-11-3-2-8(13)6-9(11)10-7-14-5-4-12(10)15/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： ITSCINOQOBTTPE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1CNCCC=1N2C

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole

Introduction to 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole (CAS No. 1095263-80-1)

8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyridobindole class of molecules, which are known for their diverse pharmacological profiles. The presence of a fluorine atom and a methyl group at specific positions in its structure contributes to its distinct chemical and biological characteristics, making it a subject of intense research interest.

The molecular structure of 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole (CAS No. 1095263-80-1) consists of a fused ring system comprising a pyridine ring and a benzene ring, with additional substituents that modulate its reactivity and biological interactions. The fluorine atom at the 8-position and the methyl group at the 5-position are critical for its pharmacological effects. These substituents enhance the compound's ability to interact with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridobindole scaffolds due to their reported efficacy in various disease models. The fluorine atom in 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole is particularly noteworthy because fluorinated compounds often exhibit improved metabolic stability and binding affinity. This property makes them attractive for drug development purposes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have been exploring its utility in generating derivatives with enhanced pharmacological properties. For instance, modifications at the 2-position or 4-position of the pyridine ring could lead to compounds with improved selectivity or potency against specific biological targets.

Recent studies have highlighted the importance of 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole in the development of novel antiviral and anticancer agents. The unique structural features of this compound allow it to interact with viral enzymes and cancer-related proteins in ways that conventional drugs may not. This has opened up new avenues for therapeutic intervention against challenging diseases.

The synthesis of 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole (CAS No. 1095263-80-1) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine and methyl groups at the desired positions. These methods not only enhance the efficiency of synthesis but also improve the overall quality of the final product.

From a computational chemistry perspective, 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole has been studied using various molecular modeling techniques to understand its interactions with biological targets. These studies have provided valuable insights into how modifications at specific positions can influence binding affinity and selectivity. Such information is crucial for designing next-generation drugs with improved therapeutic profiles.

The pharmacokinetic properties of 8-Fluoro-5-methyl-2,3,4,5-tetrahydro-1H-pyrido4,3-bindole are also under investigation to ensure that it can be developed into a viable drug candidate. Factors such as solubility, bioavailability, and metabolic stability are being carefully evaluated to determine if this compound can meet the stringent requirements for clinical use.

In conclusion,8-Fluoro-Norharmane, as it is sometimes referred to due to its structural relationship with norharmane, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the discovery and development of new therapeutic agents.